2-(3,5-dihydroxy-1,2,4-triazin-6-yl)-N'-[(E)-pyridin-3-ylmethylidene]acetohydrazide

Specification

• Molecular Formula: C11H10N6O3
• Molecular Weight: 274.24 g/mol
• IUPAC Name: 2-(3,5-dioxo-2H-1,2,4-triazin-6-yl)-N-[(E)-pyridin-3-ylmethylideneamino]acetamide
• Standard InChI: InChI=1S/C11H10N6O3/c18-9(4-8-10(19)14-11(20)17-15-8)16-13-6-7-2-1-3-12-5-7/h1-3,5-6H,4H2,(H,16,18)(H2,14,17,19,20)/b13-6+
• Standard InChI Key: LIMAWZKXVTUZDV-AWNIVKPZSA-N
• Isomeric SMILES: C1=CC(=CN=C1)/C=N/NC(=O)CC2=NNC(=O)NC2=O
• Canonical SMILES: C1=CC(=CN=C1)C=NNC(=O)CC2=NNC(=O)NC2=O

Introduction

2-(3,5-dihydroxy-1,2,4-triazin-6-yl)-N'-[(E)-pyridin-3-ylmethylidene]acetohydrazide is a complex organic compound featuring a triazine ring and a hydrazone linkage. Its molecular weight is approximately 333.30 g/mol, and it includes multiple functional groups such as hydroxyl (-OH), hydrazide (-NH-N=), and pyridine moieties, contributing to its chemical reactivity and potential biological activities.

Biological Activities

Compounds containing triazine and hydrazone structures have been reported to exhibit a range of biological activities, including antimicrobial and anticancer properties. While the specific biological activity of 2-(3,5-dihydroxy-1,2,4-triazin-6-yl)-N'-[(E)-pyridin-3-ylmethylidene]acetohydrazide would require empirical testing to confirm its efficacy against various biological targets, its structural features suggest potential therapeutic applications.

Potential Applications

Understanding the interactions of this compound within biological systems is crucial for elucidating its mechanism of action. Key areas for investigation include its potential as an enzyme inhibitor or receptor modulator, which could lead to applications in medicinal chemistry and drug development.

Comparison with Similar Compounds

Several compounds share structural similarities with 2-(3,5-dihydroxy-1,2,4-triazin-6-yl)-N'-[(E)-pyridin-3-ylmethylidene]acetohydrazide. For example:

Compound Name	Structural Features	Unique Attributes
2-(4-hydroxyphenyl)-N'-[(E)-pyridin-2-ylmethylidene]acetohydrazide	Contains a phenolic group instead of triazine	Exhibits different biological activity profiles
3-(4-methoxyphenyl)-N'-[(E)-pyridin-2-ylmethylidene]acetohydrazide	Methoxy substitution alters reactivity	Potentially different pharmacokinetics
5-(4-nitrophenyl)-N'-[(E)-pyridin-2-ylmethylidene]acetohydrazide	Nitro group introduces electron-withdrawing effects	May enhance or reduce biological activity